Cas no 72962-76-6 (3-Undecen-2-one, 6,10-dimethyl-, (3E)-)

• Product Name: 3-Undecen-2-one, 6,10-dimethyl-, (3E)-
• CAS No: 72962-76-6
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 543195
• PubChem ID: 6374524
• Update Time: 2025-04-19

3-Undecen-2-one, 6,10-dimethyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Undecen-2-one, 6,10-dimethyl-, (3E)-
• 6,10-dimethylundec-3-en-2-one
• DTXSID001015703
• (3E)-6,10-Dimethyl-3-undecen-2-one
• 72962-76-6
• SCHEMBL2502156

• Inchi： 1S/C13H24O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h6,10-12H,5,7-9H2,1-4H3/b10-6+
• InChI Key： HOXDFZBDPOCFGM-UXBLZVDNSA-N
• SMILES： O=C(C)/C=C/CC(C)CCCC(C)C

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07